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Cat. No.: B085150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Benzyl-bis(2-chloroethyl)amine hydrochloride, also known by its CAS number 10429-82-

0 and synonyms such as SY-1 and Embitol, is a nitrogen mustard compound.[1] Nitrogen

mustards are a class of alkylating agents, and this particular compound serves as an

intermediate in the synthesis of various chemicals, including chemotherapeutic agents.[2][3] Its

structural similarity to other nitrogen mustards suggests a potential for significant toxicological

effects, primarily through its ability to alkylate DNA and other macromolecules. This technical

guide provides a comprehensive overview of the available toxicological data for N-Benzyl-
bis(2-chloroethyl)amine hydrochloride, focusing on quantitative data, experimental

methodologies, and mechanisms of action.
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Property Value Reference

CAS Number 10429-82-0 [1]

Molecular Formula C₁₁H₁₅Cl₂N·HCl

Molecular Weight 268.61 g/mol [4]

Appearance
White to off-white crystalline

powder
[3]

Solubility Soluble in water [3]

Toxicological Data
The toxicological profile of N-Benzyl-bis(2-chloroethyl)amine hydrochloride is characterized

by its acute toxicity, mutagenic potential, and effects on reproductive organs. As a nitrogen

mustard, it is considered a hazardous substance.

Acute Toxicity
The primary quantitative data available for acute toxicity is the median lethal dose (LD50).

Species
Route of
Administration

LD50 Toxic Effects Reference

Mouse Intraperitoneal 28 mg/kg

- Changes in

bone marrow-

Other blood

changes-

Paternal Effects:

testes,

epididymis,

sperm duct

Genotoxicity
Limited data suggests that N-Benzyl-bis(2-chloroethyl)amine hydrochloride is mutagenic.
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Test System Organism Dose/Duration Result Reference

Mutation in

microorganisms

Mold -

Aspergillus

nidulans

2500 µmol/L Mutagenic

Other Toxicological Effects
The compound is classified as an irritant and is associated with the following health hazards

based on GHS classifications:

Toxic if swallowed[1]

Harmful in contact with skin[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

Harmful if inhaled[1]

May cause respiratory irritation[1]

Mechanism of Action
As a nitrogen mustard, N-Benzyl-bis(2-chloroethyl)amine hydrochloride is an alkylating

agent. Its toxicity is primarily mediated through the covalent modification of cellular

macromolecules, particularly DNA.
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Caption: Proposed mechanism of action for N-Benzyl-bis(2-chloroethyl)amine
hydrochloride.

The bis(2-chloroethyl)amine moiety can form a highly reactive aziridinium ion intermediate. This

electrophilic species can then react with nucleophilic sites on DNA bases, most commonly the

N7 position of guanine. The presence of two chloroethyl groups allows for a second alkylation

event, leading to the formation of inter-strand or intra-strand DNA cross-links. These cross-links

prevent DNA replication and transcription, ultimately leading to cell cycle arrest and apoptosis.

Experimental Protocols
Detailed experimental protocols for the toxicological studies on N-Benzyl-bis(2-
chloroethyl)amine hydrochloride are not readily available in the public domain. However,

standardized methodologies are typically followed for such assessments. Below are

generalized workflows for acute toxicity and mutagenicity testing.
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Caption: Generalized workflow for an acute intraperitoneal LD50 study.
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A typical acute toxicity study involves the administration of a single dose of the test substance

to animals, followed by a 14-day observation period.[5] Key parameters recorded include

clinical signs of toxicity, body weight changes, and mortality. At the end of the observation

period, a gross necropsy is performed on all animals. The LD50 value is then calculated using

statistical methods.

Ames Test (Bacterial Reverse Mutation Assay) Workflow
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Caption: Generalized workflow for the Ames test.
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The Ames test is a widely used method to assess the mutagenic potential of a chemical. It

utilizes strains of bacteria that are auxotrophic for a specific amino acid (e.g., histidine). The

test determines if the chemical can cause a reverse mutation, allowing the bacteria to grow on

a medium lacking that amino acid. The inclusion of a liver S9 fraction allows for the detection of

mutagens that require metabolic activation.

Safety and Handling
Given its toxicological profile, N-Benzyl-bis(2-chloroethyl)amine hydrochloride should be

handled with extreme care in a laboratory setting.

Engineering Controls: Use only in a chemical fume hood.

Personal Protective Equipment: Wear chemical-resistant gloves, safety goggles, and a lab

coat.

Handling: Avoid contact with skin and eyes. Avoid inhalation of dust. Wash thoroughly after

handling.[6]

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[7]

Conclusion
N-Benzyl-bis(2-chloroethyl)amine hydrochloride is a reactive alkylating agent with

significant toxicological properties. The available data indicates acute toxicity, particularly via

the intraperitoneal route, and mutagenic activity. Its mechanism of action is consistent with that

of other nitrogen mustards, involving the formation of DNA adducts and cross-links. While

detailed study reports are not widely available, the provided information, based on its chemical

class and existing data, underscores the need for stringent safety precautions during its

handling and use in research and development. Further studies would be beneficial to fully

characterize its toxicological profile, including carcinogenicity and reproductive toxicity, across

different species and routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b085150?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1506188221_Bis-2-ChloroEthylamineHydrochloride-CASNO-821-48-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1311830&productDescription=BIS%282-CHLROETHL%29AMINE+HYD+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b085150?utm_src=pdf-body
https://www.benchchem.com/product/b085150?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. N,N-Bis(2-chloroethyl)benzylamine hydrochloride | C11H16Cl3N | CID 2777881 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. Bis(2-chloroethyl)amine hydrochloride HCI Online | Bis(2-chloroethyl)amine hydrochloride
HCI Manufacturer and Suppliers [scimplify.com]

3. Page loading... [guidechem.com]

4. chemicalbook.com [chemicalbook.com]

5. fda.gov [fda.gov]

6. cdhfinechemical.com [cdhfinechemical.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [In-Depth Toxicological Profile: N-Benzyl-bis(2-
chloroethyl)amine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085150#toxicological-profile-of-n-benzyl-bis-2-
chloroethyl-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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